Cas no 726-26-1 (benzenepropanoic acid, phenyl ester)
726-26-1 structure
Product Name:benzenepropanoic acid, phenyl ester
benzenepropanoic acid, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- benzenepropanoic acid, phenyl ester
- phenyl 3-phenylpropanoate
- AKOS002947548
- Q65224897
- 3-Phenylpropionic acid, phenyl ester
- Phenyl benzenepropanoate
- AO-854/40912258
- SCHEMBL1050111
- DTXSID00222922
- 726-26-1
- phenyl 3-phenylpropionate
-
- Inchi: 1S/C15H14O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2
- InChI Key: VIGODTIMSIHKSD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
benzenepropanoic acid, phenyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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